Cas no 2172268-14-1 (4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride
• CAS No: 2172268-14-1
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• CID: 6484567
• PubChem ID: 165747625
• Update Time: 2025-05-20

4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride
• EN300-1611973
• 2172268-14-1

• Inchi： 1S/C7H5ClF2O2S/c1-4-2-7(13(10,11)12)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： BZIYXDYVJHAYDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 225.9666846g/mol
• Monoisotopic Mass: 225.9666846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride

Introduction to 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride (CAS No. 2172268-14-1)

4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2172268-14-1, belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications.

The molecular structure of 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride features a benzene ring substituted with a chloro group at the 4-position, a fluoro group at the 2-position, and a methyl group at the 5-position. The presence of these substituents not only influences the electronic properties of the molecule but also enhances its reactivity, making it a valuable intermediate in the synthesis of more complex compounds.

In recent years, there has been a growing interest in sulfonyl fluorides due to their role as key intermediates in the development of novel pharmaceuticals. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it an attractive feature for drug design. The sulfonyl fluoride moiety itself is highly reactive and can undergo various transformations, including nucleophilic substitution and elimination reactions, which are crucial for constructing biologically active molecules.

One of the most compelling aspects of 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride is its potential utility in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds that have demonstrated efficacy across a wide range of therapeutic areas, including antibacterial, antiviral, and anti-inflammatory applications. The introduction of a fluoro group into the sulfonyl fluoride structure can enhance the bioavailability and pharmacokinetic properties of sulfonamide drugs, making this compound a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated sulfonyl fluorides in medicinal chemistry. For instance, researchers have explored the use of 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride as a precursor in the synthesis of novel sulfonamides with enhanced binding affinity to target enzymes. These studies have shown that the presence of both chloro and fluoro substituents can significantly improve the potency and selectivity of drug candidates.

The agrochemical industry has also shown interest in this compound due to its potential as a building block for developing new pesticides and herbicides. Sulfonyl fluorides can be incorporated into molecules designed to interact with specific biological pathways in pests, offering a means to create more effective and environmentally friendly agricultural solutions.

The synthesis of 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by sulfonylation with fluorinating agents. The choice of reagents and reaction conditions can significantly impact the final product's characteristics, making it essential for chemists to carefully consider these factors during development.

In conclusion, 4-chloro-2-fluoro-5-methylbenzene-1-sulfonyl fluoride (CAS No. 2172268-14-1) is a versatile compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly sulfonamide derivatives. As research continues to uncover new applications for this compound, its importance in drug discovery and agricultural science is likely to grow.